Cas no 897365-92-3 (methyl 3-hydroxy-5-methylhexanoate)

• Product Name: methyl 3-hydroxy-5-methylhexanoate
• CAS No: 897365-92-3
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 5887654
• PubChem ID: 536553
• Update Time: 2025-11-01

methyl 3-hydroxy-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-hydroxy-5-methyl-, methyl ester
• Methyl 3-hydroxy-5-methylhexanoate #
• SFJDGEXPYKDGTD-UHFFFAOYSA-N
• 897365-92-3
• Methyl 3-hydroxy-5-methylhexanoate
• EN300-1850911
• methyl 3-hydroxy-5-methylhexanoate

• Inchi： 1S/C8H16O3/c1-6(2)4-7(9)5-8(10)11-3/h6-7,9H,4-5H2,1-3H3
• InChI Key： SFJDGEXPYKDGTD-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)CC(C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on methyl 3-hydroxy-5-methylhexanoate

Recent Advances in the Study of Methyl 3-hydroxy-5-methylhexanoate (CAS: 897365-92-3) in Chemical Biology and Pharmaceutical Research

Methyl 3-hydroxy-5-methylhexanoate (CAS: 897365-92-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and bioactive compound development. This compound, characterized by its hydroxyl and ester functional groups, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential in enhancing the bioavailability of certain drugs and its role in modulating enzymatic activities, making it a subject of intense scientific inquiry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of methyl 3-hydroxy-5-methylhexanoate as a precursor in the synthesis of novel anti-inflammatory agents. The research demonstrated that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study highlighted the compound's ability to improve the metabolic stability of the resulting drugs, thereby offering a promising avenue for the development of next-generation anti-inflammatory therapeutics.

In addition to its pharmaceutical applications, methyl 3-hydroxy-5-methylhexanoate has also been studied for its role in biocatalysis. A recent paper in Biotechnology and Bioengineering detailed its use as a substrate for engineered enzymes in the production of chiral intermediates. The researchers reported high enantioselectivity and yield, underscoring the compound's utility in green chemistry and sustainable pharmaceutical manufacturing. These findings align with the growing industry trend toward environmentally friendly synthesis methods.

Further investigations into the mechanistic aspects of methyl 3-hydroxy-5-methylhexanoate have revealed its potential in targeting specific metabolic pathways. A 2024 study in Cell Chemical Biology explored its interaction with mitochondrial enzymes, suggesting its role in modulating energy metabolism. This discovery opens new possibilities for its application in metabolic disorders and cancer therapy, where altered energy metabolism is a hallmark feature.

Despite these advancements, challenges remain in the large-scale production and purification of methyl 3-hydroxy-5-methylhexanoate. Recent patents filed by major pharmaceutical companies indicate ongoing efforts to optimize synthetic routes and improve yield. These developments are expected to facilitate broader adoption of this compound in industrial applications, further driving innovation in drug discovery and development.

In conclusion, methyl 3-hydroxy-5-methylhexanoate (CAS: 897365-92-3) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span from drug synthesis to biocatalysis and metabolic modulation, making it a valuable asset in the pursuit of novel therapeutic strategies. Continued research and technological advancements are likely to uncover even more promising uses for this compound in the near future.